Cas no 898785-71-2 (1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one)

1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one structure
898785-71-2 structure
Product Name:1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one
CAS No:898785-71-2
MF:C13H18ClNO
MW:239.741122722626
MDL:MFCD22989076
CID:1946642
PubChem ID:24723738
Update Time:2025-04-21

1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-CHLORO-PYRIDIN-4-YL)-2-ETHYL-HEXAN-1-ONE
    • 1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one
    • LogP
    • 1-(3-chloropyridin-4-yl)-2-ethylhexan-1-one
    • 3-Chloro-4-pyridyl 1-ethylpentyl ketone
    • 898785-71-2
    • 2-Chloro-4-pyridyl1-ethylpentylketone
    • AKOS016019047
    • 2-Chloro-4-pyridyl 1-ethylpentyl ketone
    • 1-(2-chloropyridin-4-yl)-2-ethylhexan-1-one
    • MFCD08273062
    • MDL: MFCD22989076
    • Inchi: 1S/C13H18ClNO/c1-3-5-6-10(4-2)13(16)11-7-8-15-12(14)9-11/h7-10H,3-6H2,1-2H3
    • InChI Key: IETJMRHUVWBNTJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CN=1)C(C(CC)CCCC)=O

Computed Properties

  • Exact Mass: 239.1076919Da
  • Monoisotopic Mass: 239.1076919Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 30Ų

1-(2-chloro-4-pyridyl)-2-ethyl-hexan-1-one Pricemore >>

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